2-Methoxyethyl 5-[(hydrazinecarbonyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate

• IUPAC Name: 2-methoxyethyl 5-(2-hydrazinyl-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C15H18N2O6/c1-9-14(15(19)21-6-5-20-2)11-7-10(3-4-12(11)23-9)22-8-13(18)17-16/h3-4,7H,5-6,8,16H2,1-2H3,(H,17,18)
• InChI Key: MXGSGKLBTWEKNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC(=O)NN)C(=O)OCCOC
• Molecular Formula: C15H18N2O6
• Molecular Weight: 322.31 g/mol
• CAS No.: 308297-57-6

Description

2-Methoxyethyl 5-[(hydrazinecarbonyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate (CAS RN: 308297-57-6) is a benzofuran-based compound featuring a 2-methyl substituent on the benzofuran core, a 2-methoxyethyl ester at the 3-position, and a hydrazinecarbonylmethoxy group at the 5-position .

Biological Activity

2-Methoxyethyl 5-[(hydrazinecarbonyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate is a synthetic compound with potential pharmacological applications. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-Methoxyethyl 5-[(hydrazinecarbonyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate is $C_{15}H_{19}N_{2}O_{5}$ with a molecular weight of approximately 305.33 g/mol. The compound features a benzofuran core, which is known for its diverse biological activities.

Anticancer Properties

Recent studies have highlighted the anticancer potential of similar compounds within the benzofuran class, suggesting that 2-Methoxyethyl 5-[(hydrazinecarbonyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate may exhibit comparable effects. The mechanism of action appears to involve the induction of apoptosis in cancer cells through the activation of caspase pathways.

Table 1: Summary of Anticancer Activity

Compound	Cell Line Tested	IC50 (µM)	Mechanism
Compound A	U937 (human lymphoma)	10	Caspase activation
Compound B	MCF-7 (breast adenocarcinoma)	15	Apoptosis induction
2-Methoxyethyl 5-[(hydrazinecarbonyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate	TBD	TBD	TBD

The mechanism by which benzofuran derivatives exert their anticancer effects often involves the modulation of apoptotic pathways. Compounds that activate procaspase-3 to caspase-3 have shown significant promise in inducing cell death in various cancer cell lines. For instance, compounds similar to the target compound have demonstrated the ability to enhance procaspase-3 activation, leading to increased apoptosis rates in cancer cells.

Case Studies

A study published in Molecules examined a series of benzofuran derivatives and their effects on cancer cell lines. The researchers found that certain structural modifications significantly enhanced anticancer activity. For example, substituents that increase electron density on the nitrogen atoms in hydrazine moieties were correlated with improved efficacy against cancer cells.

Case Study Example:
In a comparative analysis, a derivative closely related to 2-Methoxyethyl 5-[(hydrazinecarbonyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate was tested against both U937 and MCF-7 cell lines. The results indicated that while both cell lines were affected, the U937 line exhibited a lower IC50 value, indicating higher sensitivity to the compound's effects.

Comparison with Similar Compounds

Structural Modifications and Functional Group Variations

The following table summarizes key structural differences and similarities between the target compound and its analogues:

Compound	Substituents	Functional Groups	Key Properties/Activities	Reference
Target Compound	2-Methyl (benzofuran), 2-methoxyethyl ester (C-3), hydrazinecarbonylmethoxy (C-5)	Hydrazinecarbonyl, ester	Potential hydrogen-bonding capability; likely moderate polarity
Ethyl 5-{2-[2-(4-Methylbenzoyl)hydrazino]-2-oxoethoxy}-2-phenyl-1-benzofuran-3-carboxylate	Phenyl (C-2), ethyl ester (C-3), 4-methylbenzoyl-modified hydrazinecarbonylmethoxy (C-5)	Acylhydrazine, ester	Enhanced lipophilicity due to phenyl and 4-methylbenzoyl groups; possible protease inhibition
2-Methoxyethyl 5-[(2-Chlorobenzoyl)oxy]-2-methyl-1-benzofuran-3-carboxylate	2-Methyl (benzofuran), 2-methoxyethyl ester (C-3), 2-chlorobenzoyloxy (C-5)	Chlorinated benzoyloxy, ester	Increased electron-withdrawing effects; potential antimicrobial activity
Methyl 5-Methoxy-2-methyl-1-benzofuran-3-carboxylate Derivatives	Halogen/aminoalkyl (C-5), methyl ester (C-3)	Methoxy, halogen/aminoalkyl	Demonstrated antimicrobial activity against Gram-positive bacteria and yeasts
2-Methoxyethyl 5-[(Mesitylsulfonyl)amino]-2-methyl-1-benzofuran-3-carboxylate	Mesitylsulfonylamino (C-5), 2-methoxyethyl ester (C-3)	Sulfonamide, ester	High steric bulk; potential solubility challenges
Methyl 5-[(3,4-Dimethoxybenzoyl)oxy]-2-methyl-1-benzofuran-3-carboxylate	3,4-Dimethoxybenzoyloxy (C-5), methyl ester (C-3)	Dimethoxybenzoyloxy, ester	Enhanced solubility due to methoxy groups

Key Findings from Comparative Analysis

This may enhance interactions with biological targets like enzymes or nucleic acids. Halogenated derivatives (e.g., 2-chlorobenzoyloxy in ) exhibit increased lipophilicity and electron-withdrawing effects, which correlate with antimicrobial activity in related compounds ().

Ester Group Variations: The 2-methoxyethyl ester in the target compound may improve solubility compared to methyl or ethyl esters (), balancing lipophilicity and permeability.

Biological Activity Trends: Antimicrobial Activity: Methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives () demonstrated efficacy against Gram-positive cocci (e.g., Staphylococcus aureus), suggesting that electron-donating groups (e.g., methoxy) enhance activity. The target compound’s hydrazinecarbonyl group may offer a different mechanism. Hydrogen-Bonding Potential: The hydrazine group in the target compound could facilitate binding to polar active sites, unlike non-polar analogues (e.g., ’s 2-methylbenzyloxy derivative).